methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate

• IUPAC Name: methyl 4-[[5-[(2,4-dichlorophenyl)methylsulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C25H21Cl2N3O2S2/c1-32-24(31)18-9-7-17(8-10-18)14-34-25-29-28-23(30(25)21-5-3-2-4-6-21)16-33-15-19-11-12-20(26)13-22(19)27/h2-13H,14-16H2,1H3
• InChI Key: PGUPJTDFOJTJNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CSC2=NN=C(N2C3=CC=CC=C3)CSCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C25H21Cl2N3O2S2
• Molecular Weight: 530.5 g/mol

Description

Methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate is a useful research compound. Its molecular formula is C25H21Cl2N3O2S2 and its molecular weight is 530.48. The purity is usually 95%.
BenchChem offers high-quality methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclization and Pharmacological Properties

• Pharmacological Effects in Mice : A study by Maliszewska-Guz et al. (2005) explored the cyclization of related triazole derivatives and investigated their pharmacological properties, particularly on the central nervous system in mice (Maliszewska-Guz et al., 2005).

Antiproliferative and Antilipolytic Activities

• Potential in Antidiabesity and Antineoplastic Capacities : Shkoor et al. (2021) synthesized bis-triazole derivatives and evaluated their antiproliferative activity against obesity-related colorectal cells, showing potential as leads in antidiabesity and antineoplastic capacities (Shkoor et al., 2021).

Antimicrobial Activities

• Effectiveness Against Microorganisms : Demirbaş et al. (2009) synthesized triazole derivatives and assessed their antimicrobial activities, finding that some compounds showed good activity against a variety of microorganisms (Demirbaş et al., 2009).

Molecular Structure Analysis

• Structural Characterization : Çoruh et al. (2016) conducted experimental and theoretical studies on a similar triazole compound, focusing on its molecular structure and properties (Çoruh et al., 2016).

Potential as 11β-HSD1 Inhibitor

• Drug Design Potential : Al-Wahaibi et al. (2019) identified a triazole compound as a potential 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitor, providing insights for drug design (Al-Wahaibi et al., 2019).

Anti-Inflammatory and Analgesic Activity

• Pharmacological Activity : Gowda et al. (2011) synthesized Schiff and Mannich bases derivatives of a related triazole compound, evaluating their anti-inflammatory and analgesic activity (Gowda et al., 2011).